Cas no 499126-79-3 (Benzonitrile, 4-[bis(2-methylpropyl)amino]-)

• Product Name: Benzonitrile, 4-[bis(2-methylpropyl)amino]-
• CAS No: 499126-79-3
• MF: C₁₅H₂₂N₂
• MW: 230.348583698273
• CID: 1538416
• Update Time: 2024-08-24

Benzonitrile, 4-[bis(2-methylpropyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[bis(2-methylpropyl)amino]-

• Inchi： 1S/C15H22N2/c1-12(2)10-17(11-13(3)4)15-7-5-14(9-16)6-8-15/h5-8,12-13H,10-11H2,1-4H3
• InChI Key： YUCURLJUAIUGJD-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(N(CC(C)C)CC(C)C)C=C1

Computed Properties

• Exact Mass: 230.17846

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 381.8±15.0 °C(Predicted)
• PSA: 27.03
• pka: -0.21±0.32(Predicted)